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Compound of Interest

Compound Name: L-Serine-2-13C

Cat. No.: B109941

L-Serine-2-13C: A Technical Overview for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of L-Serine-2-13C, a stable isotope-labeled
form of the amino acid L-serine, for researchers, scientists, and professionals in drug
development. This document details its chemical structure, molecular weight, and key
physicochemical properties, offering a valuable resource for its application in metabolic
research and mass spectrometry-based analyses.

Core Physicochemical Properties

L-Serine-2-13C is a non-radioactive, stable isotope-labeled amino acid where the carbon atom
at the second position (C2 or a-carbon) is replaced with a 13C isotope. This isotopic labeling
makes it a powerful tool for tracing the metabolic fate of serine and for use as an internal
standard in quantitative mass spectrometry.

Quantitative Data Summary
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Property Value Source
Molecular Formula C3H7NOs [1]
Molecular Weight 106.09 g/mol [1][2]
Exact Mass 106.04594792 Da

CAS Number 89232-76-8

Isotopic Purity 99 atom % 13C

Chemical Purity >98%

Physical Form Solid

Melting Point 222 °C (decomposes)

Optical Activity [0]25/D +14.6,c=2in 1 M HCI

Chemical Structure

The chemical structure of L-Serine-2-13C is identical to that of L-serine, with the exception of
the isotopic enrichment at the C2 position.

IUPAC Name: (2S)-2-amino-3-hydroxy(2-13C)propanoic acid.
SMILES String: N--INVALID-LINK--C(0)=0.

Linear Formula: HOCH213CH(NHz2)CO:zH.

Applications in Research

L-Serine-2-13C serves as a crucial tool in various research applications, primarily due to its role
as a tracer and an internal standard. Its applications span across several fields:

» Metabolomics and Metabolic Flux Analysis: To trace the pathways of serine metabolism and
its contribution to other metabolic networks.

e Biomolecular NMR: As a labeled amino acid for structural and functional studies of proteins.
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o Clinical Mass Spectrometry: As an internal standard for the accurate quantification of L-
serine in biological samples.

e Proteomics: To study protein synthesis and turnover.

Experimental Protocols

Detailed experimental protocols for the use of L-Serine-2-13C are specific to the application and
experimental design. Researchers should refer to peer-reviewed scientific literature for
methodologies relevant to their specific area of interest, such as metabolic flux analysis, protein
NMR, or quantitative proteomics.

Logical Workflow for L-Serine-2-13C Application

The following diagram illustrates a generalized workflow for the application of L-Serine-2-13C in
a typical metabolic labeling experiment.
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A generalized workflow for utilizing L-Serine-2-13C in metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [L-Serine-2-13C chemical structure and molecular
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109941#l-serine-2-13c-chemical-structure-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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